Cas no 649774-36-7 (Acetic acid, [3-methyl-4-(1-methylethyl)phenoxy]-, methyl ester)

• Product Name: Acetic acid, [3-methyl-4-(1-methylethyl)phenoxy]-, methyl ester
• CAS No: 649774-36-7
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 409596
• PubChem ID: 28825594
• Update Time: 2025-04-19

Acetic acid, [3-methyl-4-(1-methylethyl)phenoxy]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [3-methyl-4-(1-methylethyl)phenoxy]-, methyl ester
• methyl 2-(3-methyl-4-propan-2-ylphenoxy)acetate
• DTXSID10651704
• methyl 2-(4 isopropyl-3-methylphenoxy)acetate
• Methyl 2-[3-methyl-4-(propan-2-yl)phenoxy]acetate
• UUYHBNHYMBWOGF-UHFFFAOYSA-N
• Methyl [3-methyl-4-(propan-2-yl)phenoxy]acetate
• FT-0705133
• SCHEMBL2959433
• AKOS008909696
• 649774-36-7
• methyl 2-(4-isopropyl-3-methylphenoxy)acetate

• Inchi： 1S/C13H18O3/c1-9(2)12-6-5-11(7-10(12)3)16-8-13(14)15-4/h5-7,9H,8H2,1-4H3
• InChI Key： UUYHBNHYMBWOGF-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=CC(=C(C)C=1)C(C)C

Computed Properties

• Exact Mass: 222.12564
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53